N-[1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2-(4-methylphenoxy)acetamide

Specification

• CAS No.: 1005300-29-7
• Molecular Formula: C25H26N2O4S
• Molecular Weight: 450.55
• IUPAC Name: 2-(4-methylphenoxy)-N-[1-(4-methylphenyl)sulfonyl-3,4-dihydro-2H-quinolin-6-yl]acetamide
• Standard InChI: InChI=1S/C25H26N2O4S/c1-18-5-10-22(11-6-18)31-17-25(28)26-21-9-14-24-20(16-21)4-3-15-27(24)32(29,30)23-12-7-19(2)8-13-23/h5-14,16H,3-4,15,17H2,1-2H3,(H,26,28)
• Standard InChI Key: OMWBINGWGAAFGC-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)OCC(=O)NC2=CC3=C(C=C2)N(CCC3)S(=O)(=O)C4=CC=C(C=C4)C

Introduction

N-[1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2-(4-methylphenoxy)acetamide is a complex organic compound that belongs to the class of sulfonamides and amides. It features a tetrahydroquinoline moiety, which is known for its diverse biological activities, and a 4-methylphenoxy group that contributes to its lipophilicity and potential biological interactions. Despite the lack of specific literature on this exact compound, its structure suggests potential applications in medicinal chemistry due to its functional groups and structural components.

Synthesis and Preparation

The synthesis of such compounds typically involves multi-step organic reactions. While specific synthesis details for N-[1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2-(4-methylphenoxy)acetamide are not available, similar compounds often require conditions such as temperature control, pH adjustments, and the use of catalysts to enhance yields and selectivity. Techniques like chromatography are commonly employed for purification.

Potential Applications

Potential Application Area	Reason
Medicinal Chemistry	Presence of biologically active moieties.
Drug Development	Potential for modification to enhance specificity and activity.

Characterization Techniques

Characterization of similar compounds typically involves spectroscopic methods such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared Spectroscopy (IR) to confirm structure and purity.